Cas no 104809-02-1 (Coenzyme A, S-(hydrogen methylpropanedioate), tetralithium salt (9CI))

• Product Name: Coenzyme A, S-(hydrogen methylpropanedioate), tetralithium salt (9CI)
• CAS No: 104809-02-1
• Molecular Formula: C₂₅H₃₆N₇O₁₉P₃S-₄^.H₂O^.₄[Li+]
• Molecular Weight: 909.354520000001
• MDL: MFCD10567443
• CID: 162875
• PubChem ID: 71312087

Coenzyme A, S-(hydrogen methylpropanedioate), tetralithium salt (9CI) Properties

Names and Identifiers

• Coenzyme A, S-(hydrogenmethylpropanedioate), tetralithium salt (9CI)
• Methylmalonyl coenzyme A tetralithium salt hydrate
• (20S)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8,20-trimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphahenicosan-21-oi
• 1-[5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8,20-trimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphahenicosan-21-oic acid 3,5-dioxide (non-preferred name)
• α-Methylmalonyl coenzyme A tetralithium salt
• MM-CoA
• Methylmalonyl-CoA
• METHYLMALONYL COENZYME A LITHIUM
• METHYLMALONYL COENZYME A TETRALITHIUM &
• α-methylmalonyl coenzyme a tetralithium salt
• coenzyme A methylmalonyl derivative, lithium salt
• methylmalonyl coenzyme a tetralithium salt hydrate
• Methylmalonyl coenzyme A hydrate tetralithium salt
• coenzyme A methylmalonyl derivative, tetralithium hydrate
• 3-[2-[3-[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxy-2-hydroxy-3,3-dimethyl-butanoyl]aminopropanoylamino]ethylsulfanyl]-2-methyl-3-oxo-propanoic acid
• DTXSID80883151
• 104809-02-1
• tetralithium;3-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-[hydroxy(oxido)phosphoryl]oxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-2-methyl-3-oxopropanoate;hydrate
• Methylmalonyl coenzyme A tetralithium salt
• Methylmalonyl coenzyme A tetralithium salt hydrate

• MDL： MFCD10567443
• InChIKey： ANDKBBZIPFWODN-WLVKLPLXSA-J
• Inchi： InChI=1S/C25H40N7O19P3S.4Li.H2O/c1-12(23(37)38)24(39)55-7-6-27-14(33)4-5-28-21(36)18(35)25(2,3)9-48-54(45,46)51-53(43,44)47-8-13-17(50-52(40,41)42)16(34)22(49-13)32-11-31-15-19(26)29-10-30-20(15)32;;;;;/h10-13,16-18,22,34-35H,4-9H2,1-3H3,(H,27,33)(H,28,36)(H,37,38)(H,43,44)(H,45,46)(H2,26,29,30)(H2,40,41,42);;;;;1H2/q;4*+1;/p-4/t12?,13-,16-,17-,18+,22-;;;;;/m1...../s1
• SMILES： [Li+].[Li+].[Li+].[Li+].O.O=C(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP([O-])(O)=O)(=O)[O-])(=O)[O-])(C)C)O)=O)NCCSC(C(C([O-])=O)C)=O

Computed Properties

• Exact Mass: 909.1745325g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 25
• Rotatable Bond Count: 21
• Monoisotopic Mass: 909.1745325g/mol
• Heavy Atom Count: 60
• Complexity: 1500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 6
• XLogP3: nothing
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 439Ų

Experimental Properties

• Solubility: H2O: 50 mg/mL, clear, colorless

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs